Benzyl 4-(8-amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)piperidine-1-carboxylate

• Molecular Formula: C19H20IN5O2
• Molecular Weight: 477.3 g/mol
• IUPAC Name: benzyl 4-(8-amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)piperidine-1-carboxylate
• InChI: InChI=1S/C19H20IN5O2/c20-16-15-17(21)22-8-11-25(15)18(23-16)14-6-9-24(10-7-14)19(26)27-12-13-4-2-1-3-5-13/h1-5,8,11,14H,6-7,9-10,12H2,(H2,21,22)
• InChI Key: PSEAUZJBUSDMHI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NC(=C3N2C=CN=C3N)I)C(=O)OCC4=CC=CC=C4

Description

Benzyl 4-(8-amino-1-iodoimidazo[1,5-a]pyrazin-3-yl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C19H20IN5O2 and its molecular weight is 477.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of benzyl 4-(8-chloro-1-iodoimidazo[1,5-a]pyrazin-3-yl)piperidine-1-carboxylate (0.500 g, 0.00101 mol) in IPA (20 mL) was cooled to at −78° C. and treated with a stream of ammonia gas over 3 minutes. The resulting solution was heated at 110° C. in a Parr vessel prior to concentration in vacuo, suspension in DCM and filtration through a bed of Celite. The filtrate was concentrated in vacuo to afford 0.504 g of desired product. 1H NMR (400 MHz, CDCl3): δ 1.88-2.02 (m, 2H), 2.99-3.10 (m, 3H), 4.24-4.41 (m, 2H), 5.15 s, 2H), 6.03 (br, 2H), 7.03 (d, J=4.8 Hz, 1H), 7.24 (d, J=5.2 Hz, 1H), 7.31-7.40 (m, 5H). MS (ES+): m/z 479.33 [MH+].